Cas no 53557-95-2 (Isoxazole, 5-[2-(4-methoxyphenyl)ethenyl]-3-methyl-4-nitro-)

• Product Name: Isoxazole, 5-[2-(4-methoxyphenyl)ethenyl]-3-methyl-4-nitro-
• CAS No: 53557-95-2
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 356982
• PubChem ID: 681739
• Update Time: 2025-04-19

Isoxazole, 5-[2-(4-methoxyphenyl)ethenyl]-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-[2-(4-methoxyphenyl)ethenyl]-3-methyl-4-nitro-
• 5-[2-(4-methoxyphenyl)ethenyl]-3-methyl-4-nitro-1,2-oxazole
• 53557-95-2
• WAY-656893
• Oprea1_398998
• AKOS030662737
• DTXSID00350517

• Inchi： 1S/C13H12N2O4/c1-9-13(15(16)17)12(19-14-9)8-5-10-3-6-11(18-2)7-4-10/h3-8H,1-2H3
• InChI Key： YTRXYZQOCQHIMO-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(=CC=2)OC)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.07976
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.4